![molecular formula C27H28N2O7S2 B2390703 2-Methoxyethyl 2-methyl-1-(4-methylphenyl)sulfonyl-5-[(4-methylphenyl)sulfonylamino]indole-3-carboxylate CAS No. 442553-72-2](/img/structure/B2390703.png)
2-Methoxyethyl 2-methyl-1-(4-methylphenyl)sulfonyl-5-[(4-methylphenyl)sulfonylamino]indole-3-carboxylate
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Description
2-Methoxyethyl 2-methyl-1-(4-methylphenyl)sulfonyl-5-[(4-methylphenyl)sulfonylamino]indole-3-carboxylate is a useful research compound. Its molecular formula is C27H28N2O7S2 and its molecular weight is 556.65. The purity is usually 95%.
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Scientific Research Applications
- 6-Methylcoumarin serves as a valuable fluorescent probe due to its inherent fluorescence properties. Researchers use it to label biomolecules, visualize cellular structures, and study biological processes. Its emission wavelength falls within the visible spectrum, making it suitable for fluorescence microscopy and flow cytometry studies .
- Chemists employ 6-Methylcoumarin as an intermediate in organic synthesis. Its versatile structure allows for modification and functionalization, enabling the creation of more complex molecules. It participates in various reactions, such as cyclizations, acylations, and condensations, leading to diverse chemical products .
- 6-Methylcoumarin contributes to the flavor and fragrance industry. It imparts a sweet, coconut-like aroma and is commonly used in formulations for coconut, vanilla, and caramel flavors. Its inclusion enhances the sensory experience in food products and beverages .
- Perfumers and cosmetic chemists incorporate 6-Methylcoumarin into fragrances, lotions, and creams. Its pleasant scent adds depth and warmth to perfumes, body sprays, and other personal care products. Additionally, it complements floral and woody notes .
- Preliminary studies suggest that 6-Methylcoumarin exhibits antimicrobial and antifungal activity. Researchers investigate its potential as a natural alternative to synthetic antimicrobial agents. Further exploration may lead to novel treatments for infections and skin conditions .
- Scientists explore the photophysical properties of 6-Methylcoumarin for applications in material science. Its absorption and emission spectra provide insights into energy transfer, fluorescence quenching, and host-guest interactions. These findings contribute to the development of advanced materials and sensors .
Fluorescent Probes and Labels
Organic Synthesis Intermediates
Food Flavor and Fragrance
Cosmetic and Perfume Formulations
Antimicrobial and Antifungal Properties
Photophysical Studies and Material Science
properties
IUPAC Name |
2-methoxyethyl 2-methyl-1-(4-methylphenyl)sulfonyl-5-[(4-methylphenyl)sulfonylamino]indole-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H28N2O7S2/c1-18-5-10-22(11-6-18)37(31,32)28-21-9-14-25-24(17-21)26(27(30)36-16-15-35-4)20(3)29(25)38(33,34)23-12-7-19(2)8-13-23/h5-14,17,28H,15-16H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRWUWJGJSJEZKJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=C3C(=O)OCCOC)C)S(=O)(=O)C4=CC=C(C=C4)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H28N2O7S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
556.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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